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Compound of Interest

Compound Name: Ethyl 1H-indole-6-carboxylate

Cat. No.: B1355160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Ethyl 1H-indole-6-carboxylate, a heterocyclic compound of interest in medicinal chemistry

and materials science. This document collates predicted data, outlines detailed experimental

protocols for property determination, and presents a logical workflow for one of the key

characterization methods.

Core Physical Properties
Ethyl 1H-indole-6-carboxylate is an organic compound with the molecular formula

C₁₁H₁₁NO₂. It presents as a white to off-white solid at room temperature. While specific

experimental data for some properties remain elusive in publicly available literature, several

key physical characteristics have been predicted through computational models.

Table 1: Physical and Chemical Properties of Ethyl 1H-indole-6-carboxylate
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Property Value Source

Molecular Formula C₁₁H₁₁NO₂ N/A

Molecular Weight 189.21 g/mol N/A

Appearance White to off-white solid Predicted

Boiling Point 342.4 ± 15.0 °C Predicted

Density 1.210 ± 0.06 g/cm³ Predicted

pKa 15.83 ± 0.30 Predicted

Melting Point Data not available N/A

Solubility Data not available N/A

Experimental Protocols
For researchers seeking to experimentally verify the physical properties of Ethyl 1H-indole-6-
carboxylate or similar compounds, the following established protocols for determining melting

point and solubility are provided.

Determination of Melting Point (Capillary Method)
The melting point of a solid is a critical indicator of its purity. The capillary method is a widely

used and reliable technique for this determination.[1]

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Materials:

Ethyl 1H-indole-6-carboxylate sample (finely powdered and dry)

Capillary tubes (sealed at one end)

Melting point apparatus or a Thiele tube setup with a heating bath (e.g., mineral oil)

Thermometer
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Spatula

Watch glass

Procedure:

Sample Preparation: Place a small amount of the finely powdered, dry sample onto a watch

glass.

Loading the Capillary Tube: Gently tap the open end of a capillary tube onto the sample,

forcing a small amount of the powder into the tube. Invert the tube and tap it gently on a hard

surface to pack the sample into the sealed end. The packed sample height should be

approximately 2-3 mm.[1]

Apparatus Setup:

Melting Point Apparatus: Insert the capillary tube into the sample holder of the apparatus.

[2]

Thiele Tube: Secure the capillary tube to a thermometer using a rubber band or wire,

ensuring the sample is aligned with the thermometer bulb. Immerse the setup in the

heating oil of the Thiele tube, making sure the top of the sample is below the oil level.

Heating:

Begin heating the apparatus. For an unknown sample, a rapid heating rate (4-5 °C per

minute) can be used to determine an approximate melting range.[1]

For an accurate measurement, repeat the experiment with a fresh sample. Heat rapidly

until the temperature is about 15-20 °C below the approximate melting point.[1]

Reduce the heating rate to 1-2 °C per minute to allow for thermal equilibrium between the

sample, heating medium, and thermometer.[1]

Observation and Recording:

Record the temperature at which the first drop of liquid appears (the onset of melting).
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Record the temperature at which the entire sample has turned into a clear liquid (the

completion of melting).

The recorded range between these two temperatures is the melting point range of the

sample. A narrow range (0.5-2 °C) is indicative of a pure compound.

Determination of Solubility (Saturation Method)
Understanding the solubility of a compound in various solvents is fundamental for its

application in drug delivery, formulation, and reaction chemistry.

Objective: To determine the maximum amount of a solute that can dissolve in a given amount

of a solvent at a specific temperature.[3]

Materials:

Ethyl 1H-indole-6-carboxylate sample

A selection of solvents (e.g., water, ethanol, DMSO, acetone)

Test tubes with stoppers

Graduated cylinder or pipette

Analytical balance

Spatula

Thermometer

Water bath (for temperature control)

Procedure:

Solvent Measurement: Using a graduated cylinder or pipette, add a precise volume (e.g., 5

mL) of the chosen solvent to a test tube.[3]

Temperature Control: Place the test tube in a water bath set to the desired temperature and

allow the solvent to equilibrate. Measure and record the initial temperature of the solvent.[3]
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Initial Solute Addition: Weigh a known mass of Ethyl 1H-indole-6-carboxylate and add a

small, accurately weighed amount to the solvent.[3]

Dissolution: Stopper the test tube and shake it vigorously to facilitate dissolution. If the solid

dissolves completely, proceed to the next step.[3]

Incremental Addition: Continue adding small, accurately weighed portions of the solute to the

solvent, shaking well after each addition.[3]

Reaching Saturation: The point of saturation is reached when a small amount of the added

solid no longer dissolves after vigorous and prolonged shaking.

Equilibration: Allow the saturated solution to remain at the controlled temperature for an

extended period to ensure equilibrium is reached.

Mass Calculation: The total mass of the solute added until saturation is achieved represents

the amount dissolved in the initial volume of the solvent at that specific temperature.

Expressing Solubility: The solubility is typically expressed in terms of grams of solute per 100

mL of solvent ( g/100 mL) or moles of solute per liter of solvent (mol/L).

Visualizations
Workflow for Melting Point Determination
The following diagram illustrates the systematic workflow for determining the melting point of a

solid compound using the capillary method.
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Start

Prepare Sample:
- Finely powder the solid

- Ensure the sample is dry

Load Capillary Tube:
- Tap open end into sample

- Pack to 2-3 mm height

Set Up Apparatus:
- Insert capillary into melting point device
 or attach to thermometer in Thiele tube

Rapid Heating:
- Heat at 4-5 °C/min to find
 approximate melting range

Slow Heating:
- Heat at 1-2 °C/min when
 ~15°C below approx. M.P.

Observe Phase Transition:
- Note temperature at first liquid drop

- Note temperature at complete melting

Record Melting Point Range

End

Click to download full resolution via product page

Caption: Workflow for determining the melting point of a solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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